Cas no 102691-36-1 (3-({bis[bis(propan-2-yl)amino]phosphanyl}oxy)propanenitrile)

• Product Name: 3-({bis[bis(propan-2-yl)amino]phosphanyl}oxy)propanenitrile
• CAS No: 102691-36-1
• MF: C₁₅H₃₂N₃OP
• MW: 301.407844543457
• MDL: MFCD00012213
• CID: 62312
• PubChem ID: 128153
• Update Time: 2025-04-18

3-({bis[bis(propan-2-yl)amino]phosphanyl}oxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile
• 2-Cyanoethyl N,N,N,N-tetraisopropylphosphorodiamitide
• 2-cyanoethyltetraisopropylphosphorodiamidite
• 2-Cyanoethyl N,N,N′,N′-tetraisopropylphosphordiamidite
• 2-Cyanoethyl N,N,N',N'-Tetraisopropylphosphordiamidite
• 2-Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite
• 2-Cyanoethyl N,N,N,N-tetraisopropylphosphordiamidite
• 2-Cyanoethyl N,N,N’,N’-Tetraisopropylphosphoramidite
• 2-Cyanoethyl-N,N,N',N'-tetraisopropylphosphorodiamidite
• 3-((Bis(diisopropylamino)phosphino)-oxy)propanenitrile
• Bis(Diisopropylamino)(2-Cyanoethoxy)Phosphine
• P-Reagent
• 3-bis[di(propan-2-yl)amino]phosphanyloxypropanenitrile
• Phosphorus reagent B
• Phosphorous reagent A
• Bis(diisopropylaMino)(2-cyano
• THERAPEUTIC GRADE PHOS REAGENT
• TETRAISOPROPYLPHOSPHORODIAMIDITE
• 2-CYANOETHYLTETRAISOPROPYLPHOSPHORO-DIA
• 2-Cyanoethoxybis(N,N-diisopropylaMino)phosphine
• 2-CYANOETHYL TETRAISOPROPYLPHOSPHORODIAMIDITE
• 3-({bis[bis(propan-2-yl)amino]phosphanyl}oxy)propanenitrile
• BP-30088
• AKOS005063564
• 2-Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite, purum, >=98.0% (31P-NMR)
• 2-Cyanoethyl-N,N,N',N'-tetraisopropylphosphordiamidite (P-Reagent)
• 3-(bis(diisopropylamino)phosphinooxy)propanenitrile
• 102691-36-1
• MFCD00012213
• 2-Cyanoethyl N,N,N',N'-tetra(i-propyl)phosphorodiamidite
• 2-cyanoethyl tetraisopropylphosphordiamidite
• Cetipd
• C15H32N3OP
• EN300-239576
• AC-1376
• CS-W008211
• C2228
• 2-Cyanoethyl N,N,N',N'-Tetraisopropylphosphoramidite
• RKVHNYJPIXOHRW-UHFFFAOYSA-N
• bisdiisopropylaminocyanoethoxyphosphine
• SCHEMBL204034
• AMY39326
• SY019460
• 2-Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite, 97%
• F9995-2500
• Phosphorodiamidous acid, tetrakis(1-methylethyl)-, 2-cyanoethyl ester
• 2-cyanoethyl N,N,N',N'-tetraisopropyl-phosphordiamidite
• 8P2H5F3TEA
• NS00023170
• bis(diisopropyl amino)-2-cyanoethyoxyphosphine
• 3-((bis(diisopropylamino)phosphanyl)oxy)propanenitrile
• 2-Cyanoethyl-N,N,N,N-tetraisopropylchlorophosphoramide(Bis-CEP)
• Phosphorodiamidous acid, N,N,N',N'-tetrakis(1-methylethyl)-, 2-cyanoethyl ester
• 3-((Bis(diisopropylamino)phosphino)oxy)-propanenitrile
• 2-Cyanoethyl tetrakis(1-methylethyl)phosphorodiamidoate
• A800601
• 2-Cyanoethyl N,N,N inverted exclamation mark ,N inverted exclamation mark -Tetraisopropylphosphordiamidite
• FT-0612109
• 2-Cyanoethyl-N,N,N',N'-tetraisopropylphosphoramidite
• 2-O-cyanoethyl-N,N,N inverted exclamation mark ,N inverted exclamation mark -tetraisopropylphosphordiamidite
• J-509207
• DTXSID8075176
• 3-bis(diisopropylamino)phosphanyloxypropanenitrile;Bis(diisopropylamino)(2-cyanoethoxy)phosphine
• AS-15210
• 3-bis(diisopropylamino)phosphanyloxypropanenitrile
• 2-cyanoethyl N,N,N',N'-tetrapropan-2-ylphosphorodiamidoite
• 3-{[bis(diisopropylamino)phosphanyl]oxy}propanenitrile
• STL557982
• BBL104168
• DB-021694

• MDL： MFCD00012213
• Inchi： 1S/C15H32N3OP/c1-12(2)17(13(3)4)20(19-11-9-10-16)18(14(5)6)15(7)8/h12-15H,9,11H2,1-8H3
• InChI Key： RKVHNYJPIXOHRW-UHFFFAOYSA-N
• SMILES： P(N(C(C)C)C(C)C)(N(C(C)C)C(C)C)OCCC#N

Computed Properties

• Exact Mass: 301.22800
• Monoisotopic Mass: 301.228299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3

Experimental Properties

• Color/Form: Light yellow transparent oily liquid
• Density: 0.949 g/mL at 25 °C(lit.)
• Boiling Point: 100 °C/0.5 mmHg(lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Refractive Index: n20/D 1.470(lit.)
• Stability/Shelf Life: Explodes When Heated
• PSA: 53.09000
• LogP: 4.38118
• Solubility: Not determined
• Sensitiveness: moisture sensitive, store cold

3-({bis[bis(propan-2-yl)amino]phosphanyl}oxy)propanenitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/38-42/43
• Safety Instruction： S3-S26-S36
• FLUKA BRAND F CODES：10-21-34
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：0-10°C
• Safety Term：8
• Packing Group：I
• Risk Phrases：R5; R36/37/38
• Packing Group：I
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents